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Compound of Interest

N,N'-Bis(2-aminoethyl)-1,3-
Compound Name: o
propanediamine

Cat. No.: B1194178

An In-depth Technical Guide to the Safety of N,N'-Bis(2-aminoethyl)-1,3-propanediamine

This technical guide provides a comprehensive overview of the safety information for N,N'-
Bis(2-aminoethyl)-1,3-propanediamine, a chemical compound used in various research and
industrial applications.[1] The information is compiled from various safety data sheets (SDS) to
ensure a thorough understanding of its properties and associated hazards for researchers,
scientists, and drug development professionals.

Chemical Identification

This section provides the fundamental identification details for N,N'-Bis(2-aminoethyl)-1,3-
propanediamine.
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Identifier Value

Chemical Name N,N'-Bis(2-aminoethyl)-1,3-propanediamine
CAS Number 4741-99-5[1][21[3][41[516][71[8]

EC Number 225-254-1]2]

Molecular Formula C7H20N4[6][9]

Molecular Weight 160.26 g/mol [6][10][9]

1,3-Bis(2-aminoethylamino)propane, 1,4,8,11-
Synonyms Tetraazaundecane, 3,7-Diaza-1,9-

nonanediamine[10]

InChl Key UWMHHZFHBCYGCV-UHFFFAOYSA-N

Hazard Identification and Classification

N,N'-Bis(2-aminoethyl)-1,3-propanediamine is classified as a hazardous chemical.[5]

Hazard Classification Category
Skin Corrosion/Irritation Category 1B/1C[9]
Serious Eye Damage/Eye lIrritation Category 1

GHS Pictograms:

GHSO05: Corrosion

Signal Word: Danger[2][3][5]

Hazard Statements:

o H314: Causes severe skin burns and eye damage.[2][3][8][9]
o H318: Causes serious eye damage.[2]

Precautionary Statements:
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A comprehensive list of precautionary statements is provided in the table below, outlining

measures to prevent exposure and proper response in case of an incident.[2][3][5][8]

Code Precaution
Do not breathe
P260 .
dust/fume/gas/mist/vapours/spray.[2][3]
P264 Wash skin thoroughly after handling.[2][3]
280 Wear protective gloves/protective clothing/eye
protection/face protection.[2][3][8]
IF SWALLOWED: Rinse mouth. Do NOT induce
P301+P330+P331 N
vomiting.[2][3][8]
IF ON SKIN (or hair): Take off immediately all
P303+P361+P353 contaminated clothing. Rinse skin with
water/shower.[2]
IF INHALED: Remove person to fresh air and
P304+P340 _
keep comfortable for breathing.[3]
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[2][3]
P310 Immediately call a POISON CENTER or
doctor/physician.[2]
P363 Wash contaminated clothing before reuse.[3][8]
P405 Store locked up.[2][3]
Dispose of contents/container to an approved
P501

waste disposal plant.[3][8]

Physical and Chemical Properties

This section details the physical and chemical properties of N,N'-Bis(2-aminoethyl)-1,3-

propanediamine.
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Property Value

Appearance Colorless to Almost colorless clear liquid
Form Liquid

Density 0.96 g/mL at 25 °C

Boiling Point 142-145 °C at 8 mmHg

Flash Point 110 °C (230 °F) - closed cup

Refractive Index n20/D 1.494

Experimental Protocols: Safe Handling and
Emergency Procedures

Given the corrosive nature of N,N'-Bis(2-aminoethyl)-1,3-propanediamine, strict adherence
to safety protocols is mandatory.

Handling and Storage

» Handling: Handle in a well-ventilated area.[11] Wear appropriate personal protective
equipment (PPE), including chemical-resistant gloves, protective clothing, and eye/face
protection.[2][3][5] Avoid breathing vapors or mists.[5] Do not ingest.[5] Wash hands
thoroughly after handling.[2][3]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[5] Keep
in a corrosives area and store locked up.[2][3][5] Incompatible materials include strong
oxidizing agents.[5]

First-Aid Measures

Immediate medical attention is required in case of exposure.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1194178?utm_src=pdf-body
https://www.echemi.com/sds/n-2-aminoethyl-1-3-propanediamine-pd180521109945.html
https://www.chemicalbook.com/msds/n-n-bis-2-aminoethyl-1-3-propanediamine.pdf
https://www.echemi.com/sds/nn-bis2-aminoethyl-13-propanediamine-pid_Seven38679.html
https://www.fishersci.com/store/msds?partNumber=AAH5495003&productDescription=NN+-BIS%282-AMINOETHL%29-13-PRO+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH5495003&productDescription=NN+-BIS%282-AMINOETHL%29-13-PRO+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH5495003&productDescription=NN+-BIS%282-AMINOETHL%29-13-PRO+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/n-n-bis-2-aminoethyl-1-3-propanediamine.pdf
https://www.echemi.com/sds/nn-bis2-aminoethyl-13-propanediamine-pid_Seven38679.html
https://www.fishersci.com/store/msds?partNumber=AAH5495003&productDescription=NN+-BIS%282-AMINOETHL%29-13-PRO+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/n-n-bis-2-aminoethyl-1-3-propanediamine.pdf
https://www.echemi.com/sds/nn-bis2-aminoethyl-13-propanediamine-pid_Seven38679.html
https://www.fishersci.com/store/msds?partNumber=AAH5495003&productDescription=NN+-BIS%282-AMINOETHL%29-13-PRO+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH5495003&productDescription=NN+-BIS%282-AMINOETHL%29-13-PRO+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194178?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Exposure Route First-Aid Protocol

Move the person into fresh air. If not breathing,

Inhalation give artificial respiration. Consult a physician.[2]

[3]

Take off immediately all contaminated clothing.
Rinse skin with water or shower. Wash off with

Skin Contact o
soap and plenty of water. Consult a physician.[2]

[3][5]

Rinse cautiously with water for at least 15
minutes, also under the eyelids. Remove
Eye Contact contact lenses, if present and easy to do.

Continue rinsing. Immediately call a physician.

[2]13]15]

Rinse mouth with water. Do NOT induce
) vomiting. Never give anything by mouth to an
Ingestion . -
unconscious person. Call a physician

immediately.[2][3][5]

Accidental Release Measures

o Personal Precautions: Use personal protective equipment. Ensure adequate ventilation.
Evacuate personnel to safe areas.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let
product enter drains.

o Methods for Cleaning Up: Soak up with inert absorbent material and dispose of as
hazardous waste. Keep in suitable, closed containers for disposal.[5]

Visualizations

The following diagrams illustrate key safety workflows and relationships for handling N,N'-
Bis(2-aminoethyl)-1,3-propanediamine.
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Immediate First Aid
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Caption: Emergency response workflow for exposure to N,N'-Bis(2-aminoethyl)-1,3-

propanediamine.
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Caption: Logical relationship between chemical hazards and required personal protective
equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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